Cas no 89927-47-9 (9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester)

9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester structure
89927-47-9 structure
Product name:9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester
CAS No:89927-47-9
MF:C34H46O8
MW:582.724251270294
CID:585211
PubChem ID:71326905

9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester
    • dipropyl 2,3,6,7-tetrapropoxyanthracene-9,10-dicarboxylate
    • 89927-47-9
    • DTXSID60756031
    • Inchi: InChI=1S/C34H46O8/c1-7-13-37-27-19-23-24(20-28(27)38-14-8-2)32(34(36)42-18-12-6)26-22-30(40-16-10-4)29(39-15-9-3)21-25(26)31(23)33(35)41-17-11-5/h19-22H,7-18H2,1-6H3
    • InChI Key: KQQJPULYRSVXKU-UHFFFAOYSA-N
    • SMILES: CCCOC1=CC2=C(C3=CC(=C(C=C3C(=C2C=C1OCCC)C(=O)OCCC)OCCC)OCCC)C(=O)OCCC

Computed Properties

  • Exact Mass: 582.31926842g/mol
  • Monoisotopic Mass: 582.31926842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 20
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 89.5Ų

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